ditazole
ditazole
Ditazole is a member of 1,3-oxazoles.
Ditazole is a non-steroidal anti-inflammatory drug (NSAID). Ditazole's analgesic and antipyretic effects are similar to phenylbutazone. Additionally, ditazole is a platelet aggregation inhibitor marketed in Spain and Portugal with trade name Ageroplas.
Ditazole is a non-steroidal anti-inflammatory drug (NSAID). Ditazole's analgesic and antipyretic effects are similar to phenylbutazone. Additionally, ditazole is a platelet aggregation inhibitor marketed in Spain and Portugal with trade name Ageroplas.
Brand Name:
Vulcanchem
CAS No.:
18471-20-0
VCID:
VC0095747
InChI:
InChI=1S/C19H20N2O3/c22-13-11-21(12-14-23)19-20-17(15-7-3-1-4-8-15)18(24-19)16-9-5-2-6-10-16/h1-10,22-23H,11-14H2
SMILES:
C1=CC=C(C=C1)C2=C(OC(=N2)N(CCO)CCO)C3=CC=CC=C3
Molecular Formula:
C19H20N2O3
Molecular Weight:
324.4 g/mol
ditazole
CAS No.: 18471-20-0
Main Products
VCID: VC0095747
Molecular Formula: C19H20N2O3
Molecular Weight: 324.4 g/mol
| CAS No. | 18471-20-0 |
|---|---|
| Product Name | ditazole |
| Molecular Formula | C19H20N2O3 |
| Molecular Weight | 324.4 g/mol |
| IUPAC Name | 2-[(4,5-diphenyl-1,3-oxazol-2-yl)-(2-hydroxyethyl)amino]ethanol |
| Standard InChI | InChI=1S/C19H20N2O3/c22-13-11-21(12-14-23)19-20-17(15-7-3-1-4-8-15)18(24-19)16-9-5-2-6-10-16/h1-10,22-23H,11-14H2 |
| Standard InChIKey | UUCMDZWCRNZCOY-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C2=C(OC(=N2)N(CCO)CCO)C3=CC=CC=C3 |
| Canonical SMILES | C1=CC=C(C=C1)C2=C(OC(=N2)N(CCO)CCO)C3=CC=CC=C3 |
| Description | Ditazole is a member of 1,3-oxazoles. Ditazole is a non-steroidal anti-inflammatory drug (NSAID). Ditazole's analgesic and antipyretic effects are similar to phenylbutazone. Additionally, ditazole is a platelet aggregation inhibitor marketed in Spain and Portugal with trade name Ageroplas. |
| Synonyms | ditazol ditazole S 222 S-222 |
| PubChem Compound | 29088 |
| Last Modified | Nov 11 2021 |
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